![molecular formula C17H23N3O3S B2692362 N-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)ethyl)-2,4,5-trimethylbenzenesulfonamide CAS No. 1396813-80-1](/img/structure/B2692362.png)
N-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)ethyl)-2,4,5-trimethylbenzenesulfonamide
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Description
N-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)ethyl)-2,4,5-trimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H23N3O3S and its molecular weight is 349.45. The purity is usually 95%.
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Scientific Research Applications
Antimycobacterial Activity
Research led by Ghorab et al. (2017) involved synthesizing novel thiourea derivatives bearing the benzenesulfonamide moiety, showing significant antimycobacterial activity against Mycobacterium tuberculosis. These compounds were inspired by second-line antituberculosis pro-drugs, with some demonstrating high activity, suggesting the potential of similar compounds for tuberculosis treatment Ghorab et al., 2017.
Spectroscopic and Structural Insights
Mansour and Ghani (2013) conducted comprehensive theoretical and experimental studies on a related sulfamethazine Schiff-base, revealing insights into the molecule's stability, electronic structure, and potential for biological activity through structure-activity relationships Mansour & Ghani, 2013.
Anti-HIV Activity
A study by Brzozowski and Sa̧czewski (2007) synthesized derivatives of N-(3-amino-3,4-dihydro-4-oxopyrimidin-2-yl)-4-chloro-2-mercapto-5-methylbenzenesulfonamide as potential anti-HIV agents. One selected compound exhibited promising anti-HIV-1 activity with minimal cytotoxic effects, indicating the therapeutic potential of such compounds in HIV treatment Brzozowski & Sa̧czewski, 2007.
Antibacterial and Antifungal Applications
Deohate and Palaspagar (2020) explored the synthesis of pyrimidine-linked pyrazole heterocyclics with significant insecticidal and antibacterial potential. The research highlights the versatility of pyrimidine derivatives in developing new antibacterial agents Deohate & Palaspagar, 2020.
Computational Studies
Murthy et al. (2018) provided a detailed computational study on a newly synthesized sulfonamide molecule, offering insights into its structural and electronic properties. Such studies are crucial for understanding the molecular basis of the compound's potential biological activities Murthy et al., 2018.
properties
IUPAC Name |
N-[2-(4,5-dimethyl-6-oxopyrimidin-1-yl)ethyl]-2,4,5-trimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O3S/c1-11-8-13(3)16(9-12(11)2)24(22,23)19-6-7-20-10-18-15(5)14(4)17(20)21/h8-10,19H,6-7H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDECPXNIACBXGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)NCCN2C=NC(=C(C2=O)C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.